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Scientific . - .

Plant Source Family Rosmarinic Acid Content Reference
Name

Spearmint Mentha Lamiaceae 58.5 mg/g dry weight (max
Spicata reported) [1]

Peppermint Mentha Lamiaceae Up to 38.6 mg/g dry weight [1];
piperita 1734.28 mg/100g fresh weight [2]

Lemon Balm  Melissa Lamiaceae Up to 6% of dry leaf weight (60
officinalis mg/qg) [3]

Common Salvia Lamiaceae 610.25 mg/100g fresh weight

Sage officinalis (dried) [2]

Rosemary Salvia Lamiaceae 987.20 mg/100g fresh weight
rosmarinus (dried) [2]; 7.2 mg/g dry weight

(varies) [1]

Common Thymus Lamiaceae 829.00 mg/100g fresh weight

Thyme vulgaris (dried) [2]

Oregano Origanum Lamiaceae 599.00 mg/100g fresh weight
vulgare (dried) [2]
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Scientific . . .
Plant Source Family Rosmarinic Acid Content Reference
Name
Sweet Basil Ocimum Lamiaceae 308.00 mg/100g fresh weight
basilicum (dried) [2]
Perilla Perilla Lamiaceae Notable content [4]
frutescens
Hornworts Anthoceros Anthocerotophyta Produces RA and its glucoside [4]
agrestis

Biosynthesis Pathway in Plants

Rosmarinic acid biosynthesis involves coordinated action of the phenylpropanoid and tyrosine-derived

pathways. Understanding this pathway is crucial for metabolic engineering and enhancing RA production

[5].
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Rosmarinic Acid Biosynthesis Pathway
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Key Enzymes: PAL (Phenylalanine ammonia-lyase), C4H (Cinnamate 4-hydroxylase), 4CL (4-coumarate-
CoA ligase), TAT (Tyrosine aminotransferase), HPPR (Hydroxyphenylpyruvate reductase).
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Analytical & Extraction Methodologies

HPLC Analysis Protocol

A validated High-Performance Liquid Chromatography (HPLC) method allows for precise quantification [1].

e Sample Preparation: 200 mg of powdered plant material is extracted using an ultrasonic bath with a
solvent mixture of water, methanol, and 2-propanol (each containing 0.085% O-phosphoric acid) in an
80:10:10 ratio. The process is repeated three times, with centrifugation and supernatant combination
[1].

e HPLC Conditions:

o Column: ACE 5 C18 (250 x 4.6 mm)

o Mobile Phase: Gradient of 0.085% O-phosphoric acid in water (A), methanol (B), and 2-
propanol (C)

o Flow Rate: 1.0 ml/min

o Detection: Diode array detector at 330 nm

o Injection Volume: 20 pl

Advanced Extraction: Subcritical Water Extraction (SWE)

SWE is a green alternative to conventional solvent extraction, using water at high temperatures (100-150°C)

and pressure to maintain liquid state [3].

e Procedure: Ground lemon balm leaves are extracted with subcritical water for 10-20 minutes.
Temperature is critical; 100°C is equally efficient as 50% ethanol, while 150°C causes thermal
degradation, reducing RA yield by up to 20% [3].

e Advantages: Reduces or eliminates organic solvents, shorter extraction time, and increased yield
from plant cell wall degradation.

Non-Destructive Prediction: Hyperspectral Imaging (HSI)

A portable HSI system combined with machine learning (e.g., LightGBM algorithm) can non-destructively

predict and visualize RA distribution in live basil plants [6].

o Workflow: Capture HSI data (400-850 nm) from plant, extract average spectra, apply spectral pre-
processing, and use trained model for RA prediction.
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e Application: Enables real-time quality control during cultivation and screening of high-RA
phenotypes.

Therapeutic Mechanisms of Action

Rosmarinic acid exhibits multifaceted pharmacological activities through interaction with specific

molecular targets.

Click to download full resolution via product page

Abbreviations: NF-kB (Nuclear Factor kappa-light-chain-enhancer of activated B cells), TNF-a (Tumor
Necrosis Factor alpha), IL-6 (Interleukin 6), COX-2 (Cyclooxygenase-2), MAO (Monoamine oxidase),
COMT (Catechol-O-methyltransferase), IKKB (Inhibitor of nuclear factor kappa-B kinase subunit beta),
HIF-1a (Hypoxia-inducible factor 1-alpha).

Conclusion and Research Perspectives

¢ Rich Sources: Plants like spearmint, lemon balm, and peppermint are excellent sources, with
content varying based on genetics, environment, and processing [1] [3] [2].

¢ Advanced Production: Beyond plant extraction, biotechnological approaches like plant cell tissue
cultures, hairy root cultures, and metabolic engineering in yeast show promise for industrial-scale RA
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production [5].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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